3-(1H-Indol-3-yl)-N-isopentyl-2-methyl-1-oxo-1,2,3,4-tetrahydroisoquinoline-4-carboxamide

• Molecular Formula: C24H27N3O2
• Molecular Weight: 389.5 g/mol
• IUPAC Name: 3-(1H-indol-3-yl)-2-methyl-N-(3-methylbutyl)-1-oxo-3,4-dihydroisoquinoline-4-carboxamide
• InChI: InChI=1S/C24H27N3O2/c1-15(2)12-13-25-23(28)21-17-9-4-5-10-18(17)24(29)27(3)22(21)19-14-26-20-11-7-6-8-16(19)20/h4-11,14-15,21-22,26H,12-13H2,1-3H3,(H,25,28)
• InChI Key: DWVWHUYLLUDTSM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCNC(=O)C1C(N(C(=O)C2=CC=CC=C12)C)C3=CNC4=CC=CC=C43

Description

WAY-329423 is a chemical compound known for its ability to inhibit ABL kinase activity

Chemical Reactions Analysis

WAY-329423 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

WAY-329423 has several scientific research applications:

Chemistry: Used as a tool compound to study kinase inhibition and related pathways.

Biology: Employed in cellular assays to understand the role of ABL kinase in various biological processes.

Medicine: Investigated for its potential therapeutic effects in diseases where ABL kinase activity is implicated, such as certain cancers.

Industry: Utilized in the development of new drugs and therapeutic agents targeting kinase pathways.

Mechanism of Action

WAY-329423 exerts its effects by inhibiting ABL kinase activity. This inhibition disrupts the signaling pathways that rely on ABL kinase, leading to altered cellular functions. The molecular targets include the ABL kinase itself, and the pathways involved are those related to cell growth, survival, and proliferation .

Comparison with Similar Compounds

WAY-329423 can be compared with other ABL kinase inhibitors such as Vodobatinib (K0706) and other Src-bcr-Abl inhibitors . What sets WAY-329423 apart is its specific structure and binding affinity, which may result in different efficacy and safety profiles.

Similar Compounds

• Vodobatinib (K0706)
• Imatinib
• Dasatinib
• Nilotinib

These compounds share the common feature of inhibiting ABL kinase but differ in their chemical structures and specific applications.